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Post-transition metal fluorides
Post-transition metal fluorides are a class of inorganic compounds that contain post-transition metals (PTMs) bonded to fluoride ions. These materials exhibit unique chemical and physical properties due to the distinct electronic configurations of PTMs, which differ significantly from those of transition metals. Post-transition metals include elements such as aluminum, gallium, indium, thallium, bismuth, and certain lanthanides.
These fluorides are highly reactive and can form a variety of compounds with different stoichiometries, ranging from simple binary salts to complex hydrates or oxofluorides. They often possess unique optical properties due to the presence of vacant 4s and 5p orbitals in PTMs, making them interesting for applications in optoelectronics and catalysis.
The synthetic methods for preparing these compounds are diverse and can include solid-state reactions, hydrothermal routes, or vapor-phase deposition techniques. Their stability varies widely depending on the specific metal-fluorine bond strength and the surrounding environment, which influences their use in various chemical processes and industrial applications.
Post-transition metal fluorides are also of significant interest in the development of new materials for energy storage systems, sensors, and advanced functional devices due to their tunable electronic properties and potential as active components.

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